Cas no 2287319-53-1 (5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid)

• Product Name: 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid
• CAS No: 2287319-53-1
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6259654
• PubChem ID: 137943244
• Update Time: 2025-10-17

5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
• 2287319-53-1
• EN300-6747475
• 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid

• Inchi： 1S/C16H13N3O4/c20-15(21)14-12-8-11(6-7-13(12)18-19-14)17-16(22)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,22)(H,18,19)(H,20,21)
• InChI Key： QYOFCLSVKUXGEG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C(C(=O)O)=NN2)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid

5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid (CAS No. 2287319-53-1): An Overview

5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid (CAS No. 2287319-53-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid consists of an indazole core with a phenylmethoxycarbonyl (Pmc) group attached to the amino functionality at the 5-position and a carboxylic acid group at the 3-position. The Pmc group is a common protecting group used in organic synthesis to mask primary amines, making the compound suitable for various synthetic transformations and derivatizations. The carboxylic acid moiety provides additional functional handles for further chemical modifications, enhancing its potential as a lead compound in drug development.

Recent studies have highlighted the pharmacological potential of 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. This finding suggests that 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid has shown promising antiviral activity against several viral strains. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound effectively inhibits the replication of human immunodeficiency virus (HIV) by interfering with viral entry into host cells. The antiviral mechanism is believed to involve the disruption of viral envelope proteins, thereby preventing viral fusion with cellular membranes. These findings open up new avenues for the development of antiviral drugs targeting HIV and other enveloped viruses.

The anticancer potential of 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid has also been explored in preclinical studies. Research published in Cancer Research revealed that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell survival and proliferation, such as PI3K/Akt and MAPK/ERK pathways. These findings suggest that 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid could be developed into a novel anticancer agent with minimal side effects.

The solubility and stability of 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid are important considerations for its pharmaceutical development. Studies have shown that this compound exhibits good aqueous solubility and stability under physiological conditions, making it suitable for formulation into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, its low molecular weight and favorable physicochemical properties contribute to its bioavailability and pharmacokinetic profile, enhancing its therapeutic efficacy.

To further advance the development of 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid, ongoing research is focused on optimizing its chemical structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These insights are guiding the synthesis of more potent and selective analogs with improved pharmacological properties.

In conclusion, 5-(Phenylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid (CAS No. 2287319-53-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable physicochemical properties, makes it an attractive candidate for further investigation in drug discovery programs targeting inflammatory diseases, viral infections, and cancer. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the development of novel therapeutic agents for unmet medical needs.